M8 B hydrochloride
M8 B hydrochloride
Potent and selective TRPM8 channel blocker. Blocks cold- and icilin-induced TRPM8 activation in vitro (IC50 values are 7.8 and 26.9 nM respectively). Exhibits no effect at other TRP channels (IC50 > 20 μM). Reduces body temperature in vivo.
Brand Name:
Vulcanchem
CAS No.:
883976-12-3
VCID:
VC0005045
InChI:
InChI=1S/C22H24N2O3S.ClH/c1-26-20-14-18(9-10-19(20)27-16-17-6-3-2-4-7-17)15-24(12-11-23)22(25)21-8-5-13-28-21;/h2-10,13-14H,11-12,15-16,23H2,1H3;1H
SMILES:
COC1=C(C=CC(=C1)CN(CCN)C(=O)C2=CC=CS2)OCC3=CC=CC=C3.Cl
Molecular Formula:
C22H25ClN2O3S
Molecular Weight:
432.963
M8 B hydrochloride
CAS No.: 883976-12-3
Inhibitors
VCID: VC0005045
Molecular Formula: C22H25ClN2O3S
Molecular Weight: 432.963
| CAS No. | 883976-12-3 |
|---|---|
| Product Name | M8 B hydrochloride |
| Molecular Formula | C22H25ClN2O3S |
| Molecular Weight | 432.963 |
| IUPAC Name | N-(2-aminoethyl)-N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]thiophene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C22H24N2O3S.ClH/c1-26-20-14-18(9-10-19(20)27-16-17-6-3-2-4-7-17)15-24(12-11-23)22(25)21-8-5-13-28-21;/h2-10,13-14H,11-12,15-16,23H2,1H3;1H |
| Standard InChIKey | FMQJBHACRTZLME-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CN(CCN)C(=O)C2=CC=CS2)OCC3=CC=CC=C3.Cl |
| Appearance | A crystalline solid |
| Description | Potent and selective TRPM8 channel blocker. Blocks cold- and icilin-induced TRPM8 activation in vitro (IC50 values are 7.8 and 26.9 nM respectively). Exhibits no effect at other TRP channels (IC50 > 20 μM). Reduces body temperature in vivo. |
| Synonyms | N-(2-Aminoethyl)-N-[[3-methoxy-4-(phenylmethoxy)phenyl]methyl]-2-thiophenecarboxamide hydrochloride |
| PubChem Compound | 69316632 |
| Last Modified | Nov 11 2021 |
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